Cas no 143345-04-4 (Benzoic acid, 3,5-bis[[3,5-bis(benzoyloxy)benzoyl]oxy]-)

• Product Name: Benzoic acid, 3,5-bis[[3,5-bis(benzoyloxy)benzoyl]oxy]-
• CAS No: 143345-04-4
• MF: C₄₉H₃₀O₁₄
• MW: 842.754114627838
• CID: 1316930
• Update Time: 2024-08-18

Benzoic acid, 3,5-bis[[3,5-bis(benzoyloxy)benzoyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis[[3,5-bis(benzoyloxy)benzoyl]oxy]-

• Inchi： 1S/C49H30O14/c50-43(51)34-21-37(62-48(56)35-23-39(58-44(52)30-13-5-1-6-14-30)28-40(24-35)59-45(53)31-15-7-2-8-16-31)27-38(22-34)63-49(57)36-25-41(60-46(54)32-17-9-3-10-18-32)29-42(26-36)61-47(55)33-19-11-4-12-20-33/h1-29H,(H,50,51)
• InChI Key： PGDONJABHDOGLU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC(=O)C2=CC(OC(=O)C3=CC=CC=C3)=CC(OC(=O)C3=CC=CC=C3)=C2)=CC(OC(=O)C2=CC(OC(=O)C3=CC=CC=C3)=CC(OC(=O)C3=CC=CC=C3)=C2)=C1

Computed Properties

• Exact Mass: 842.1635

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 1006.0±65.0 °C(Predicted)
• PSA: 195.1
• pka: 3.52±0.10(Predicted)